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Compound of Interest

Compound Name: Dimethylcadmium

Cat. No.: B1197958 Get Quote

A detailed crystallographic analysis of dimethylcadmium's solid phases is presented in

comparison to its lighter congeners, dimethylzinc and dimethylmercury. This guide provides

researchers, scientists, and drug development professionals with a comprehensive overview of

their structural parameters, supported by experimental data and detailed methodologies for

structure determination.

The precise three-dimensional arrangement of atoms within a molecule is fundamental to

understanding its physical and chemical properties. For organometallic compounds like

dimethylcadmium (Cd(CH₃)₂), which are highly reactive and sensitive, elucidating their crystal

structure provides invaluable insights into their bonding and intermolecular interactions. This

guide compares the experimentally determined solid-state structures of the high and low-

temperature phases of dimethylcadmium with those of dimethylzinc (Zn(CH₃)₂) and

dimethylmercury (Hg(CH₃)₂).

Comparative Analysis of Crystal Structures
The crystallographic data for the solid phases of dimethylcadmium, dimethylzinc, and

dimethylmercury are summarized in the table below. Both dimethylcadmium and dimethylzinc

exhibit temperature-dependent phase transitions, while dimethylmercury, a liquid at ambient

temperature, solidifies at low temperatures to form a crystalline solid.
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Parameter
Dimethylca
dmium (β-
phase)

Dimethylca
dmium (α-
phase)

Dimethylzin
c (β-phase)

Dimethylzin
c (α-phase)

Dimethylme
rcury
(Solid)

Formula C₂H₆Cd C₂H₆Cd C₂H₆Zn C₂H₆Zn C₂H₆Hg

Crystal

System
Monoclinic Tetragonal Monoclinic Tetragonal

Orthorhombic

(predicted)

Space Group P2₁/n I4₁/amd P2₁/n I4₂d -

Temperature

(K)
150 200 150 200 < 230

a (Å) 7.483 6.849 7.457 6.849 -

b (Å) 7.711 6.849 7.497 6.849 -

c (Å) 7.734 4.182 7.484 4.182 -

α (°) 90 90 90 90 -

β (°) 115.85 90 114.12 90 -

γ (°) 90 90 90 90 -

M-C Bond

Length (Å)
~2.13 - 1.927(6) - 2.083

C-M-C Bond

Angle (°)
~180 (linear) ~180 (linear) ~180 (linear) ~180 (linear) 180 (linear)

Key Features

Ordered

structure with

eclipsed

methyl

groups.[1][2]

Disordered

structure with

staggered

methyl

groups.[1][2]

Ordered

structure.[3]

Disordered

structure.[3]

Linear

molecule.[4]

Experimental Protocols
The determination of the crystal structures of these volatile and air-sensitive compounds

requires specialized handling and data collection techniques.
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Synthesis and Crystallization
Dimethylcadmium, dimethylzinc, and dimethylmercury are typically synthesized via the

reaction of a metal dihalide with an organolithium or Grignard reagent in an inert atmosphere.

Due to their low melting points, single crystals for X-ray diffraction are grown in situ at low

temperatures. A common method involves sealing the purified liquid compound in a thin-walled

glass capillary under an inert atmosphere. The capillary is then mounted on the diffractometer

and cooled in a controlled manner to induce crystallization. For dimethylcadmium and

dimethylzinc, single crystals of the low-temperature phases are often obtained by annealing the

polycrystalline solid that forms upon initial cooling.[1][3]

X-ray Diffraction Data Collection
Single-crystal X-ray diffraction data are collected on a diffractometer equipped with a low-

temperature device, typically a nitrogen or helium cryostream, to maintain the crystalline state

and minimize thermal vibrations. The crystal is mounted on the goniometer head, often using a

viscous oil like paratone to protect it from the atmosphere during transfer.[5] A monochromatic

X-ray beam (e.g., Mo Kα radiation) is directed at the crystal, and the diffraction pattern is

recorded on a detector. The data collection strategy involves rotating the crystal through a

series of angles to measure the intensities of a large number of unique reflections.

Structure Solution and Refinement
The collected diffraction data are processed to determine the unit cell parameters and space

group. The crystal structure is then solved using direct methods or Patterson methods to obtain

an initial model of the atomic positions. This model is subsequently refined against the

experimental data using least-squares methods. For disordered structures, such as the high-

temperature phases of dimethylcadmium and dimethylzinc, more complex refinement models

are employed to account for the positional disorder of the methyl groups.[1][3]

Workflow for Crystal Structure Validation
The logical workflow for the validation of the crystal structure of these air-sensitive

organometallic compounds is illustrated below.
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Synthesis & Purification

In-situ Crystallization

X-ray Diffraction

Structure Determination

Synthesis of Organometallic Compound

Purification (e.g., Distillation)

Seal in Capillary under Inert Gas

Controlled Cooling on Diffractometer

Annealing (for phase transition)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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